Cas no 1352398-39-0 (Ethyl 4-bromobenzodisoxazole-3-carboxylate)

• Product Name: Ethyl 4-bromobenzodisoxazole-3-carboxylate
• CAS No: 1352398-39-0
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 3166350
• PubChem ID: 74889526
• Update Time: 2025-05-19

Ethyl 4-bromobenzodisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromobenzo[d]isoxazole-3-carboxylate
• Ethyl 4-bromobenzodisoxazole-3-carboxylate
• Ethyl4-bromobenzo[d]isoxazole-3-carboxylate
• ethyl 4-bromo-1,2-benzoxazole-3-carboxylate
• AKOS027393602
• O11790
• DS-18732
• 1352398-39-0

• MDL： MFCD20923252
• Inchi： 1S/C10H8BrNO3/c1-2-14-10(13)9-8-6(11)4-3-5-7(8)15-12-9/h3-5H,2H2,1H3
• InChI Key： BRQZKGFINOTWCX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C(=O)OCC)=NO2

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Ethyl 4-bromobenzodisoxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD517139)

Additional information on Ethyl 4-bromobenzodisoxazole-3-carboxylate

Ethyl 4-bromobenzodisoxazole-3-carboxylate (CAS No. 1352398-39-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromobenzodisoxazole-3-carboxylate (CAS No. 1352398-39-0) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its brominated benzodisoxazole core structure, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery.

The molecular structure of Ethyl 4-bromobenzodisoxazole-3-carboxylate consists of a benzene ring substituted with a bromine atom at the 4-position and a disoxazole moiety at the 3-position, further esterified with an ethyl group. This unique arrangement confers upon it distinct chemical properties that make it an attractive building block for synthesizing complex molecules. The presence of the bromine atom, in particular, facilitates various cross-coupling reactions, which are fundamental to modern organic synthesis and drug development.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their wide-ranging biological activities. Among these, benzodisoxazole derivatives have emerged as promising scaffolds for developing drugs targeting neurological disorders, infectious diseases, and cancer. The< strong>Ethyl 4-bromobenzodisoxazole-3-carboxylate serves as a crucial precursor in the synthesis of these derivatives, enabling researchers to explore novel pharmacophores with enhanced efficacy and reduced side effects.

One of the most compelling applications of Ethyl 4-bromobenzodisoxazole-3-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By modifying the benzodisoxazole core with various substituents, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. The bromine atom on the benzene ring provides a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups at other positions on the molecule.

Moreover, the< strong>Ethyl 4-bromobenzodisoxazole-3-carboxylate has shown promise in the synthesis of antiviral agents. Viruses rely on host cellular machinery to replicate, and inhibiting viral enzymes or interactions can effectively combat infections. Benzodisoxazole derivatives have demonstrated antiviral activity against a range of pathogens, including herpesviruses and flaviviruses. The structural flexibility of this compound allows for the design of molecules that can disrupt viral replication cycles without harming host cells.

The pharmaceutical industry has increasingly adopted fragment-based drug design strategies, where small molecular fragments are screened for biological activity before being linked together to form more complex drugs. Ethyl 4-bromobenzodisoxazole-3-carboxylate is an ideal candidate for this approach due to its well-defined scaffold and reactive sites. Its ability to undergo various chemical transformations makes it a versatile tool for generating libraries of compounds for high-throughput screening.

In addition to its role in drug development, Ethyl 4-bromobenzodisoxazole-3-carboxylate has found applications in materials science. The benzodisoxazole moiety is known to impart certain electronic properties to materials, making it useful in the design of organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in creating novel materials with enhanced performance characteristics for display technologies and energy storage devices.

The synthesis of< strong>Ethyl 4-bromobenzodisoxazole-3-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of a substituted benzene derivative followed by cyclization to form the disoxazole ring. Subsequent esterification introduces the ethyl group at the carboxylic acid position. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yield and selectivity in these reactions.

The purity and quality of< strong>Ethyl 4-bromobenzodisoxazole-3-carboxylate are critical factors that influence its utility in pharmaceutical applications. High-purity compounds ensure reliable results in biological assays and minimize unwanted side effects during drug development. Manufacturers adhere to stringent quality control measures to guarantee that their products meet industry standards.

The demand for< strong>Ethyl 4-bromobenzodisoxazole-3-carboxylate continues to grow as research progresses in pharmaceuticals and materials science. Its versatility as an intermediate makes it indispensable for chemists working on cutting-edge therapeutics and advanced materials. As new synthetic methodologies are developed, the accessibility and scalability of this compound are expected to improve further, fostering innovation across multiple scientific disciplines.